2-Fluorobiphenyl

Specification

• CAS No.: 321-60-8
• Molecular Formula: C12H9F
• Molecular Weight: 172.2 g/mol
• IUPAC Name: 1-fluoro-2-phenylbenzene
• Standard InChI: InChI=1S/C12H9F/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H
• Standard InChI Key: KLECYOQFQXJYBC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=CC=C2F
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2F
• Boiling Point: 478 °F at 760 mm Hg (NTP, 1992); 248.0 °C
• Melting Point: 164.3 °F (NTP, 1992); 73.5 °C

Introduction

What is 2-Fluorobiphenyl?

2-Fluorobiphenyl, also known as ortho-fluorinated phenylbenzene, is a fluorinated biphenyl building block with the chemical formula $C_{12}H_9F$
. It has a molecular weight of 172.20 g/mol and a CAS number of 321-60-8. Synonyms include 1-Fluoro-2-phenyl-benzene and 2-Fluoro-1,1'-biphenyl.

Synthesis and Applications

2-Fluorobiphenyl is used in the synthesis of active pharmaceutical ingredients (APIs), with applications in drug discovery, ligands, and microporous organic polymers. It is a synthesis intermediate for microporous organic polymers and active pharmaceutical ingredients.

Applications:

• synthesis of Flurbiprofen, a nonsteroidal anti-inflammatory drug.

• organic synthesis of arylation reactions.

• as a 19F NMR probe for determining molecular structures.

• synthesis of microporous organic polymers (MOPs) via Friedel-Crafts acylation. The resulting MOPs are used in xenon/krypton gas separation and the encapsulation of phase change materials for thermal energy storage.

• pharmaceuticals and veterinary drugs.

• as an internal standard for analysis of environmental pollutants in sediments using pressurized liquid extraction and gas chromatography-mass spectrometry.

• as a sole carbon & energy source for P. pseudoalcaligenes.

Reactivity

2-Fluorobiphenyl is a simple aromatic halogenated organic compound and is generally unreactive. It may be incompatible with strong oxidizing and reducing agents, amines, nitrides, azo/diazo compounds, alkali metals, and epoxides.

Research Findings

2-Fluorobiphenyl is used in research. For example, it has been used as an internal standard for the analysis of environmental pollutants in sediments.

N-(3-Methylpyridin-2-yl)Propanamide, which contains 2-Fluorobiphenyl, is a dual-action fatty acid amide hydrolase (FAAH) and substrate selective cyclooxygenase (COX-2) inhibitor and shows promise for pain relief. Both enantiomers of Flu-AM1 are more potent inhibitors of 2-AG compared to arachidonic acid oxygenation by COX-2.

Environmental Monitoring

2-Fluorobiphenyl is listed as a substance for environmental monitoring and remediation investigation.

Data Table

Property	Value
CAS Number	321-60-8
Chemical Formula	$C_{12}H_9F$

text
                     |[1]    |

| Molecular Weight | 172.20 g/mol | |
| Melting Point | 71-74 °C | |
| Density | 1.245 g/cm3 | |
| Solubility in Water | Insoluble | |
| Solubility in Alcohol/Ether | Soluble | |
| Synonyms | 1-Fluoro-2-phenyl-benzene, 2-Fluoro-1,1'-biphenyl | |